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Compound of Interest

Compound Name: Hexyl methacrylate

Cat. No.: B093831

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
considerations for handling hexyl methacrylate. The information presented is intended to
equip researchers, scientists, and professionals in drug development with the necessary
knowledge to handle this chemical safely. This guide details the toxicological profile of hexyl
methacrylate, recommended handling procedures, and emergency measures.

Chemical and Physical Properties

Hexyl methacrylate is a clear, colorless liquid. A summary of its key physical and chemical
properties is provided in the table below.[1][2]
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Property Value

CAS Number 142-09-6

Molecular Formula C10H1802

Molecular Weight 170.25 g/mol [1][3]

Boiling Point 187 °C (lit.)[1]

Flash Point 80 °C (lit)[1]

Density 0.863 g/mL at 25 °C (lit.)
Water Solubility 39.97 mg/L at 25 °C (est)[2]
Vapor Pressure 2.21 mmHg at 25°C

Vapor Density 5.9 (Air = D[1]]2]

Toxicological Profile

The toxicological profile of hexyl methacrylate has been evaluated through various studies,
including assessments of acute toxicity, skin and eye irritation, sensitization, and genotoxicity.

Acute Toxicity

Hexyl methacrylate exhibits low acute toxicity via oral, dermal, and inhalation routes of
exposure.

Skin Irritation and Sensitization

Hexyl methacrylate is classified as a skin irritant and a moderate skin sensitizer.[4] Prolonged
or repeated skin contact may cause allergic contact dermatitis.

Eye Irritation

This chemical is also classified as causing serious eye irritation.[5] Direct contact with the eyes
can result in significant irritation.

Genotoxicity
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Available data suggests that hexyl methacrylate is not expected to be genotoxic. A bacterial
reverse mutation assay (Ames test) conducted in a manner equivalent to OECD TG 471
showed no mutagenic activity.[6]

Toxicokinetics and Metabolism

Acrylates and methacrylates are generally detoxified through two primary pathways: hydrolysis
by carboxylesterases to methacrylic acid and the corresponding alcohol, and conjugation with
glutathione via Michael addition or glutathione-S-transferase.[3][7] These metabolic processes
result in compounds that are more readily eliminated from the body.[3]

The following diagram illustrates the general metabolic pathway for alkyl methacrylates.

General metabolic pathway of alkyl methacrylates.

Experimental Protocols

The toxicological evaluation of hexyl methacrylate and related substances relies on
standardized experimental protocols, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). Below are summaries of the key
methodologies.

Bacterial Reverse Mutation Assay (Ames Test) - OECD
471

This assay is used to assess the mutagenic potential of a substance.

e Principle: The test uses amino acid-requiring strains of Salmonella typhimurium and
Escherichia coli to detect point mutations, which restore the functional capability of the
bacteria to synthesize an essential amino acid.[8][9]

o Methodology:

o Bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and TA1538) are
exposed to various concentrations of the test substance, both with and without a metabolic
activation system (S9 mix).[6][10]

o The exposure can be done using the plate incorporation or pre-incubation method.[8]
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o After incubation, the number of revertant colonies is counted and compared to the control.

[8]

o Hexyl Methacrylate Specifics: In a study conducted in a manner equivalent to OECD TG
471, Salmonella typhimurium strains were treated with hexyl methacrylate in dimethyl
sulfoxide (DMSOQ) at concentrations up to 2500 u g/plate . No increase in the mean number
of revertant colonies was observed in the presence or absence of S9 metabolic activation.[6]

The following workflow diagram illustrates the Ames test procedure.

Preparation

(Bacterial Strains) (Test Substance) (89 Mix)

Exposure

Glate Incorporation / Pre-incubatior)

Incubation

Incubate plates

Analysis

(Count Revertant Colonies)
(Compare to ControD

Click to download full resolution via product page

Workflow for the Bacterial Reverse Mutation (Ames) Test.
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Acute Dermal Irritation/Corrosion - OECD 404

This test evaluates the potential of a substance to cause skin irritation or corrosion.

e Principle: A single dose of the test substance is applied to the skin of an experimental
animal, typically an albino rabbit.[11][12]

o Methodology:

o The test substance (0.5 mL for liquids) is applied to a small area of shaved skin and
covered with a gauze patch for a 4-hour exposure period.[11]

o After exposure, the substance is removed, and the skin is observed for erythema and
edema at specific intervals (e.g., 1, 24, 48, and 72 hours).[13]

o The severity of the skin reactions is scored.

Acute Eye Irritation/Corrosion - OECD 405

This test assesses the potential of a substance to cause eye irritation or corrosion.

o Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal, usually an albino rabbit.[14][15]

o Methodology:

o The test substance is instilled into the eye, and the eyelids are held together for a short
period.

o The eye is examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.[14]

o The severity of the ocular reactions is scored to determine the level of irritation.

Skin Sensitization - OECD 406

This test determines the potential of a substance to induce skin sensitization.
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e Principle: The test involves an induction phase, where the animal is exposed to the test
substance, followed by a challenge phase to assess the allergic response. The guinea pig is
the traditional animal model.[3]

o Methodology (Guinea Pig Maximization Test - GPMT):

o Induction: Intradermal injections of the test substance (with and without adjuvant) followed
by topical application.

o Rest Period: A 10-14 day rest period allows for the development of an immune response.
o Challenge: Topical application of the test substance to a naive skin site.
o The skin reactions are observed and scored.

Health and Safety Precautions
Engineering Controls

e Work in a well-ventilated area.[1]
e Use local exhaust ventilation to control airborne concentrations.

o Ensure that eyewash stations and safety showers are readily accessible.[16]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber) and protective clothing to

prevent skin contact.[13]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.[16]

Handling and Storage

e Avoid contact with skin, eyes, and clothing.[16]
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o Keep away from heat, sparks, open flames, and other ignition sources.[16]
e Store in a cool, dry, well-ventilated place in a tightly closed container.[16]

o Hexyl methacrylate may be sensitive to heat, light, and air, and may form peroxides upon
storage. It is recommended to store it in a refrigerator.

First Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[16]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[16]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[16]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.[16]

Fire and Explosion Hazards

Hexyl methacrylate is a combustible liquid.[16]

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[16]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.[16]

» Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[16]

Spills and Disposal

e Spill Response:
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[e]

Evacuate the area and eliminate all ignition sources.

o

Wear appropriate PPE.

[¢]

Contain the spill with inert absorbent material (e.g., sand, earth).

[¢]

Collect the absorbed material into a suitable container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.

Occupational Exposure Limits

As of the date of this guide, specific occupational exposure limits (OELS) for hexyl
methacrylate have not been established by major regulatory bodies. However, for other short-
chain alkyl methacrylates, OELs have been defined. For example, for butyl methacrylate
isomers, OELs are generally in the range of 25-50 ppm as a time-weighted average for an 8-
hour work shift.[16] Given the similar structure and potential for respiratory irritation, it is
prudent to handle hexyl methacrylate with engineering controls and PPE to minimize
exposure.

Potential Signaling Pathway for Methacrylate-
Induced Toxicity

While the specific signaling pathway for hexyl methacrylate-induced toxicity is not fully
elucidated, studies on other methacrylates, such as 2-hydroxyethyl methacrylate (HEMA),
provide insights into potential mechanisms. Exposure to HEMA has been shown to induce
cytotoxicity in macrophages through apoptosis mediated by the mitochondrial-dependent
intrinsic caspase pathway and the accumulation of intracellular reactive oxygen species (ROS).
This pathway may be relevant for other methacrylates due to their structural similarities.

The following diagram depicts a potential signaling pathway for methacrylate-induced
cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093831#health-and-safety-considerations-for-
handling-hexyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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